2-Amino-5-(cyclopropylmethyl)phenol

• Molecular Formula: C10H13NO
• Molecular Weight: 163.22 g/mol
• IUPAC Name: 2-amino-5-(cyclopropylmethyl)phenol
• InChI: InChI=1S/C10H13NO/c11-9-4-3-8(6-10(9)12)5-7-1-2-7/h3-4,6-7,12H,1-2,5,11H2
• InChI Key: UMQKXLYKVQXATA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CC2=CC(=C(C=C2)N)O

Description

2-Amino-5-(cyclopropylmethyl)phenol is a chemical compound of significant interest in medicinal chemistry and preclinical research, particularly for its potential role as a synthetic intermediate or key pharmacophore in the development of novel therapeutics. Its structure, featuring a phenolic ring substituted with an amino group and a cyclopropylmethyl moiety, is often explored in the design of small-molecule inhibitors and receptor ligands. Compounds incorporating the cyclopropylmethyl group have demonstrated high relevance in developing potent NLRP3 inflammasome inhibitors, a multi-protein complex implicated in a wide range of inflammatory diseases . Furthermore, the cyclopropylmethylamine structure is a recognized feature in bitopic ligands for G protein-coupled receptors (GPCRs), such as the dopamine D3 receptor, where it can be used to confer selectivity and modulate signaling efficacy . This makes 2-Amino-5-(cyclopropylmethyl)phenol a valuable building block for researchers synthesizing and optimizing new chemical entities for investigating immune signaling pathways and neuropharmacology. This product is intended for research and development applications only in a laboratory setting. It is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Amino-5-(cyclopropylmethyl)phenol can be achieved through various synthetic routes. One common method involves the nucleophilic aromatic substitution of a suitable precursor, such as 2-nitro-5-(cyclopropylmethyl)phenol, followed by reduction of the nitro group to an amino group. The reaction conditions typically involve the use of reducing agents like hydrogen gas in the presence of a catalyst such as palladium on carbon (Pd/C) or iron powder in acidic medium .

Industrial Production Methods

Industrial production of 2-Amino-5-(cyclopropylmethyl)phenol may involve large-scale synthesis using similar methods as described above, with optimization for yield and purity. The choice of solvents, catalysts, and reaction conditions would be tailored to ensure efficient production while minimizing costs and environmental impact.

Chemical Reactions Analysis

Types of Reactions

2-Amino-5-(cyclopropylmethyl)phenol undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form quinone derivatives.

Reduction: The amino group can be reduced to form corresponding amines.

Substitution: Electrophilic aromatic substitution reactions can occur at the benzene ring, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are employed under acidic or basic conditions.

Major Products Formed

Oxidation: Quinone derivatives.

Reduction: Corresponding amines.

Substitution: Halogenated or nitrated phenol derivatives.

Scientific Research Applications

2-Amino-5-(cyclopropylmethyl)phenol has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a precursor for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic applications, such as in the development of new drugs and pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-Amino-5-(cyclopropylmethyl)phenol involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes or receptors, leading to modulation of biochemical pathways. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Key Observations:

• Cyclopropylmethyl vs.
• Amino Group Position: The 2-amino substituent is conserved across analogs, suggesting a role in hydrogen bonding or receptor interaction .

Pharmacological and Biochemical Relevance

• Receptor Binding: highlights that substituents on phenolic compounds (e.g., ZM241385) significantly influence adenosine receptor (A2a AR) affinity. The cyclopropylmethyl group in 2-Amino-5-(cyclopropylmethyl)phenol may mimic steric effects seen in triazolo-triazine derivatives, improving selectivity .
• Metabolic Stability : Cyclopropane-containing compounds often exhibit enhanced metabolic resistance due to reduced cytochrome P450-mediated oxidation .

Physicochemical Properties

• Solubility: Phenolic analogs with bulky substituents (e.g., isopropyl in 4-Amino-2-isopropyl-5-methylphenol) show reduced aqueous solubility compared to methyl or ethyl derivatives .
• Safety Profiles: 2-(Aminomethyl)phenol (HY-34350) has documented handling risks, including skin/eye irritation, suggesting similar precautions for 2-Amino-5-(cyclopropylmethyl)phenol .